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Compound of Interest

Compound Name: Dibromochloroacetic acid

Cat. No.: B037062

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Dibromochloroacetic acid.
Adherence to these protocols is essential to ensure personal safety and environmental
protection.

Dibromochloroacetic acid is a corrosive chemical that poses significant health risks. It can
cause severe skin burns and serious eye damage.[1][2][3] Inhalation, ingestion, or skin contact
may be harmful.[4] It is imperative to handle this compound with strict safety measures in a
controlled laboratory environment.

Hazard Identification and Classification

A summary of the hazards associated with Dibromochloroacetic acid is provided below.
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Hazard Class GHS Hazard Statement Signal Word

H314: Causes severe skin

Skin Corrosion/Irritation burns and eye damage.[1][2] Danger
[3]
) H318: Causes serious eye
Serious Eye Damage Danger
damage.[2]

o May be harmful if swallowed,
Acute Toxicity (Oral, Dermal, ) ) ) ) ]
in contact with skin, or if Warning

Inhalation) inhaled.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling Dibromochloroacetic acid. The
required equipment is detailed below.

Body Part Required PPE Standard/Specification

Tightly fitting safety goggles
gy g ¥ 9099 Goggles: EN 166 (EU) or

Eyes/Face and a face shield (minimum 8
NIOSH (US) approved.[1]

inches).[1][2]

Chemical-impermeable gloves Must satisfy specifications of
Hands (e.g., Butyl rubber, Neoprene). EU Directive 89/686/EEC and
[1][5] standard EN 374.[1]

Chemical-resistant and flame-
Body retardant lab coat or apron N/A

over impervious clothing.[1][5]

NIOSH (US) or CEN (EU)

Required when dusts are . .
approved air-purifying

Respiratory generated or if working outside

respirator with appropriate
a fume hood.[1][3] P PpTop

cartridges.[3]

Closed-toe shoes, preferably
Feet ) ) N/A
chemical-resistant boots.[2]
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Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling.

[1]

Step-by-Step Handling Protocol

All handling of Dibromochloroacetic acid must be performed in a designated area, inside a
properly functioning chemical fume hood to minimize inhalation exposure.[2][3][6] An eyewash
station and emergency shower must be immediately accessible.[2][3][7]

Preparation and Weighing:

Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above.

Work in Fume Hood: Conduct all operations, including weighing, within a certified chemical
fume hood.[6]

Avoid Dust: Handle the solid carefully to avoid the formation of dust and aerosols.[1][8]

Use Appropriate Tools: Use non-sparking tools for handling.[1][8]

Solution Preparation and Use:

o Containment: Use appropriate glassware and secondary containment to prevent spills.
 Dilution: If diluting, always add the acid slowly to the solvent. Never add solvent to the acid.
o Transport: When moving the chemical, even within the lab, use a protective bottle carrier.[7]
Post-Handling:

» Decontamination: Thoroughly clean the work area after use.

e Hand Washing: Wash hands and forearms thoroughly with soap and water after removing
gloves.[1]

¢ Clothing: Contaminated work clothing should not be taken home.[2] It must be
decontaminated or disposed of as hazardous waste.[1][2]
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Caption: Workflow for Safely Handling Dibromochloroacetic Acid.
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Emergency Procedures

Immediate action is critical in case of exposure or a spill.

Emergency Situation First Aid / Spill Response Protocol

Immediately flush eyes with copious amounts of
water for at least 15 minutes at an eyewash

Eye Contact station, holding eyelids open. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][7][8]

Immediately remove all contaminated clothing.
) Flush the affected skin with water for at least 15
Skin Contact ) ,
minutes in an emergency shower. Seek

immediate medical attention.[7]

Move the individual to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.[1][8]

Evacuate the immediate area. Wearing

appropriate PPE, cover the spill with an inert
Small Spill absorbent material (e.g., sand, vermiculite).

Collect the material into a designated hazardous

waste container.[9]

Evacuate the laboratory and alert others.
Large Spill Contact your institution's Environmental Health
& Safety (EHS) department immediately.

Disposal Plan

Dibromochloroacetic acid and any materials contaminated with it must be disposed of as
hazardous waste.
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e Waste Segregation: As a halogenated organic acid, it must be collected in a designated,
properly labeled, and sealed hazardous waste container.[10] Do not mix with non-
halogenated waste.[10]

o Container Labeling: Clearly label the waste container with "Hazardous Waste," the full
chemical name "Dibromochloroacetic acid," and the associated hazards (Corrosive).

e Environmental Precaution: Do not allow the chemical or its waste to enter drains, sewers, or
waterways.[4][8]

o Disposal Vendor: All waste must be disposed of through your institution's EHS-approved
hazardous waste disposal vendor, typically via incineration.[10]

» Neutralization: Neutralization of dilute solutions may be an option but should only be
performed by trained personnel following a specific, EHS-approved protocol.[11] Never add
a base directly to the concentrated acid.[11]

Waste Generation

. Collection & Storage Final Disposal
Unused/Waste Solutions
]

Designated Halogenated Label Container Carrectly Store in Satellite WY £ iS Waste Pickup High-Temperature
Contaminated Solids [~
(PPE, paper towels)

Organic Waste Container Accumulation Area Incineration

Click to download full resolution via product page

Caption: Disposal Pathway for Dibromochloroacetic Acid Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibromochloroacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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